Copper(I) hexafluoro-2,4-pentanedionate 1,5-cyclooctadiene complex

• InChI: InChI=1S/C8H12.C5H2F6O2.Cu/c1-2-4-6-8-7-5-3-1;6-4(7,8)2(12)1-3(13)5(9,10)11;/h1-2,7-8H,3-6H2;1,12H;/b;2-1-
• InChI Key: WSAPIYREFIKPSH-FJOGWHKWSA-N
• Canonical SMILES: C1C[CH][CH]CC[CH][CH]1.C(=C(C(F)(F)F)O)C(=O)C(F)(F)F.[Cu]
• Isomeric SMILES: C1C[CH][CH]CC[CH][CH]1.C(=C(/C(F)(F)F)\O)\C(=O)C(F)(F)F.[Cu]
• Molecular Formula: C13H14CuF6O2
• Molecular Weight: 379.78 g/mol

Description

Synthesis Analysis

The synthesis of this complex involves the reaction between copper(I) salts (such as copper(I) chloride or copper(I) bromide) and hexafluoro-2,4-pentanedione (Hfac) in the presence of 1,5-cyclooctadiene (COD) as a co-ligand. The reaction typically occurs under inert gas conditions to prevent oxidation of the copper(I) center. The resulting complex can be isolated as a light yellow to green powder or crystals .

Molecular Structure Analysis

The molecular formula of the complex is C13H13CuF6O2, with a molecular weight of 378.78 g/mol. The copper(I) center is coordinated by two hexafluoro-2,4-pentanedionate ligands and one 1,5-cyclooctadiene ligand. The complex adopts a distorted tetrahedral geometry around the copper atom. The ligands contribute to the stability and reactivity of the complex .

Chemical Reactions Analysis

• Chemical Vapor Deposition (CVD) : The complex has been used as a precursor for depositing copper thin films via CVD. It provides a controlled source of copper atoms for film growth .

Scientific Research Applications

Application in Chemical Vapor Deposition (CVD)

• Summary of the Application: Copper(I) hexafluoro-2,4-pentanedionate 1,5-cyclooctadiene complex is used in the preparation of copper films via Chemical Vapor Deposition (CVD). This process is crucial in the fabrication of microelectronic devices.
• Methods of Application or Experimental Procedures: In the CVD process, the Copper(I) hexafluoro-2,4-pentanedionate 1,5-cyclooctadiene complex is heated and vaporized. The vapor is then transported to a substrate where it reacts or decomposes forming a thin film of copper on the substrate.
• Results or Outcomes: The result of this process is a thin film of copper. The properties of the film, such as its thickness and uniformity, can be controlled by adjusting the parameters of the CVD process.

Application in Solar Energy

• Summary of the Application: This compound is used in Metal Organic Chemical Vapor Deposition (MOCVD) as a source of Cu2O, which has potential applications in solar energy.
• Methods of Application or Experimental Procedures: In the MOCVD process, the Copper(I) hexafluoro-2,4-pentanedionate 1,5-cyclooctadiene complex is heated and vaporized. The vapor is then transported to a substrate where it reacts or decomposes, forming a thin film of Cu2O on the substrate.
• Results or Outcomes: The result of this process is a thin film of Cu2O. The properties of the film, such as its thickness and uniformity, can be controlled by adjusting the parameters of the MOCVD process.

Application as a Seed Layer in MOCVD

• Summary of the Application: This compound is used in MOCVD as a source of a copper seed layer.
• Methods of Application or Experimental Procedures: In the MOCVD process, the Copper(I) hexafluoro-2,4-pentanedionate 1,5-cyclooctadiene complex is heated and vaporized. The vapor is then transported to a substrate where it reacts or decomposes, forming a thin film of copper on the substrate.
• Results or Outcomes: The result of this process is a thin film of copper. The properties of the film, such as its thickness and uniformity, can be controlled by adjusting the parameters of the MOCVD process.